4-Cyclopropoxy-5-fluoronicotinaldehyde

• Molecular Formula: C9H8FNO2
• Molecular Weight: 181.16 g/mol
• IUPAC Name: 4-cyclopropyloxy-5-fluoropyridine-3-carbaldehyde
• InChI: InChI=1S/C9H8FNO2/c10-8-4-11-3-6(5-12)9(8)13-7-1-2-7/h3-5,7H,1-2H2
• InChI Key: PBLAVZJFSRXMPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=NC=C2C=O)F

Description

4-Cyclopropoxy-5-fluoronicotinaldehyde is a substituted pyridine derivative featuring a cyclopropoxy group at the 4-position, a fluorine atom at the 5-position, and an aldehyde functional group at the 3-position. This compound is of interest due to its unique structural features:

• Fluorine atom: An electron-withdrawing group that modulates the aromatic ring’s electronic properties.
• Aldehyde moiety: A reactive site for condensation reactions (e.g., Schiff base formation) or further derivatization.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-5-fluoronicotinaldehyde typically involves the following steps:

Starting Materials: The synthesis begins with commercially available 5-fluoronicotinaldehyde.

Cyclopropanation: The introduction of the cyclopropoxy group can be achieved through a cyclopropanation reaction. This involves the reaction of 5-fluoronicotinaldehyde with a suitable cyclopropylating agent under controlled conditions.

Purification: The product is then purified using standard techniques such as column chromatography to obtain the desired compound with high purity.

Industrial Production Methods

While specific industrial production methods for 4-Cyclopropoxy-5-fluoronicotinaldehyde are not widely documented, the general approach would involve scaling up the laboratory synthesis procedures. This includes optimizing reaction conditions, using larger reactors, and employing efficient purification techniques to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-5-fluoronicotinaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically employed.

Substitution: Nucleophiles such as amines or thiols can be used under appropriate conditions to replace the fluorine atom.

Major Products

Oxidation: 4-Cyclopropoxy-5-fluoronicotinic acid.

Reduction: 4-Cyclopropoxy-5-fluoronicotinalcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

4-Cyclopropoxy-5-fluoronicotinaldehyde has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and as a probe in biochemical assays.

Industry: Utilized in the development of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-5-fluoronicotinaldehyde involves its interaction with specific molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins or enzymes, potentially altering their activity. The fluorine atom and cyclopropoxy group may also influence the compound’s binding affinity and specificity towards its targets.

Comparison with Similar Compounds

The following analysis compares 4-cyclopropoxy-5-fluoronicotinaldehyde with key analogs, focusing on structural features, synthetic routes, and functional properties.

Structural and Functional Group Analysis

Table 1: Substituent and Functional Group Comparison

Compound Name	Core Structure	Substituents	Functional Groups	Key Features
4-Cyclopropoxy-5-fluoronicotinaldehyde	Nicotinaldehyde	4-cyclopropoxy, 5-fluoro	Aldehyde	Strained ether, reactive aldehyde
4-(4-Aminophenoxy)-N-methylpicolinamide (4)	Picolinamide	4-aminophenoxy	Amide	Electron-rich phenoxy, amide stability
4-(2-Fluoro-4-nitrophenoxy)-N-methylpicolinamide (7)	Picolinamide	2-fluoro-4-nitrophenoxy	Amide, nitro	Nitro group for reduction, halogenated
3-Cyclohexylindeno[3,2-c]pyrazol-4-hydrazone	Indenopyrazole	3-cyclohexyl	Hydrazone	Bulky cyclohexyl, hydrazone linkage

Key Observations :

• Cyclopropoxy vs.
• Fluorine Position : The 5-fluoro substituent in the target compound differs from the 2-fluoro group in 7 , which may influence electronic effects (e.g., meta-directing vs. para-directing behavior in electrophilic substitution).
• Functional Groups: The aldehyde in the target compound offers distinct reactivity (e.g., nucleophilic addition) compared to the amide in 4 and 7 or the hydrazone in the indenopyrazole derivative .

Key Observations :

• The target compound’s synthesis may require specialized methods for cyclopropane installation (e.g., Simmons-Smith reaction) and aldehyde protection strategies, unlike the straightforward nucleophilic substitutions seen in 4 and 7 .
• Fluorination techniques (e.g., Balz-Schiemann or halogen exchange) could overlap with methods used for 7 , though positional selectivity differs.

Physicochemical and Toxicological Properties

Key Observations :

• The target compound’s aldehyde group may reduce solubility compared to amide-containing analogs.
• Similar to the indenopyrazole derivative, toxicological data for the target compound are likely sparse, underscoring the need for further safety studies .